3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid
3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid
Brand Name:
Vulcanchem
CAS No.:
156198-96-8
VCID:
VC0124274
InChI:
InChI=1S/C34H34N4O5/c1-6-21-17(2)25-13-26-18(3)22(7-9-33(40)41)31(36-26)16-32-23(8-10-34(42)43)19(4)28(38-32)15-30-24(11-12-39)20(5)27(37-30)14-29(21)35-25/h6,11-16,35,37,39H,1,7-10H2,2-5H3,(H,40,41)(H,42,43)/b12-11+,25-13?,26-13?,27-14?,28-15?,29-14?,30-15?,31-16?,32-16?
SMILES:
CC1C2=NC(=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CCC(=O)O)C)C1=CC=O
Molecular Formula:
C34H34N4O5
Molecular Weight:
578.7 g/mol
3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid
CAS No.: 156198-96-8
Cat. No.: VC0124274
Molecular Formula: C34H34N4O5
Molecular Weight: 578.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 156198-96-8 |
|---|---|
| Molecular Formula | C34H34N4O5 |
| Molecular Weight | 578.7 g/mol |
| IUPAC Name | 3-[18-(2-carboxyethyl)-8-ethenyl-13-[(E)-2-hydroxyethenyl]-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C34H34N4O5/c1-6-21-17(2)25-13-26-18(3)22(7-9-33(40)41)31(36-26)16-32-23(8-10-34(42)43)19(4)28(38-32)15-30-24(11-12-39)20(5)27(37-30)14-29(21)35-25/h6,11-16,35,37,39H,1,7-10H2,2-5H3,(H,40,41)(H,42,43)/b12-11+,25-13?,26-13?,27-14?,28-15?,29-14?,30-15?,31-16?,32-16? |
| Standard InChI Key | DVYBVKQYEZQOEY-WPPCFWOZSA-N |
| Isomeric SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)/C=C/O |
| SMILES | CC1C2=NC(=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CCC(=O)O)C)C1=CC=O |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=CO |
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